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Compound of Interest

Compound Name: Miglitol-d4

Cat. No.: B10820660

An In-depth Technical Guide to the Physical and Chemical Properties of Miglitol-d4

This guide provides a comprehensive overview of the physical and chemical properties of
Miglitol-d4, a deuterated isotopologue of the a-glucosidase inhibitor, Miglitol. It is intended for
researchers, scientists, and professionals in drug development who utilize isotopically labeled
standards in their work. This document details the compound's core properties, analytical
methodologies for its characterization, and its primary mechanism of action.

Core Physical and Chemical Properties

Miglitol-d4 is primarily used as an internal standard for the quantification of Miglitol in various
analytical techniques, particularly mass spectrometry.[1] Its physical and chemical
characteristics are crucial for its proper handling, storage, and application in experimental
settings.

Identification and Formulation

The fundamental identifiers and physical state of Miglitol-d4 are summarized below.
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Property Value Citation(s)

1-(2-hydroxyethyl-1,1,2,2-
d4)-2R-

Formal Name [1]
(hydroxymethyl)-3R,4R,5S-

piperidinetriol

BAY 1099-d4, Glyset-d4, N-(2-
Synonym(s) Hydroxyethyl-d4)-1- [2]

deoxynojirimycin

CAS Number 1346597-27-0 (HCI Salt) [2][3]
Molecular Formula CsH13D4aNOs [1]
Molecular Weight 211.3 g/mol [1]
Appearance Solid, White to Off-White Solid [1114]
) >99% deuterated forms (d1-
Purity [1]
d4)

Solubility and Stability

The solubility and stability of Miglitol-d4 are critical for preparing stock solutions and ensuring

the integrity of the compound over time.
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DMSO: Soluble, ~3 mg/mL, up

to 50 mg/mL with warming

Solubility Water: Soluble, up to 60 [L105161[7]
mg/mL PBS (pH 7.2): ~10
mg/mL

Storage -20°C [11[7]

Solid: = 4 years at -20°C
Solution: Aqueous solutions
should not be stored for more
Stability than one day. Solutions in [L11151[7]
DMSO or distilled water may
be stored at -20°C for up to
one month.

Note: The melting point for unlabeled Miglitol is reported as 114°C.[8][9]

Mechanism of Action

Miglitol's primary therapeutic action is the competitive and reversible inhibition of membrane-
bound intestinal a-glucosidase enzymes.[10] These enzymes, located in the brush border of
the small intestine, are responsible for the hydrolysis of complex carbohydrates
(oligosaccharides and disaccharides) into absorbable monosaccharides like glucose.[10][11]
[12] By inhibiting these enzymes, Miglitol delays carbohydrate digestion and glucose
absorption, leading to a reduction in postprandial hyperglycemia.[10][13] This mechanism is
distinct from sulfonylureas as it does not enhance insulin secretion.[10]
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Sample Preparation

Weigh Miglitol-d4
Standard or Sample
Dissolve in Diluent

(ACN:Water)

Sonicate to Ensure
Complete Dissolution
Dilute to Final
Concentration

Filter through
0.45 pm Syringe Filter

HPLC Analysis

Inject 20 pL onto
C18 Column

Isocratic Elution
(ACN:Phosphate Buffer)

Detect at 210 nm
[Record Chromatogram)

Data Prgcessing

Integrate Peak Area
Quantify using
Calibration Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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